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Compound of Interest

2-(4-Ethyl-3-iodophenyl)-2-
Compound Name:
methylpropanoic acid

Cat. No.: B596723

An In-depth Technical Guide to 2-(4-Ethyl-3-
iodophenyl)-2-methylpropanoic Acid

This technical guide provides a comprehensive overview of 2-(4-Ethyl-3-iodophenyl)-2-
methylpropanoic acid, a key intermediate in the synthesis of the targeted anti-cancer
therapeutic, Alectinib.[1][2] The information is intended for researchers, scientists, and
professionals involved in drug development and chemical synthesis.

Chemical and Physical Properties

2-(4-Ethyl-3-iodophenyl)-2-methylpropanoic acid is an organic compound with the following
key properties:
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Property Value Source(s)
CAS Number 1256584-73-2 [1113114]
Molecular Formula C12H15102 [3114]
Molecular Weight 318.15 g/mol [3]

Boiling Point 369.6 £ 27.0 °C [3]

Density 1.547 + 0.06 g/cm?3 [3]

pKa 432+0.11 [3]

Purity >98% to 299%+ [11[3][4]

4-Ethyl-3-iodo-a,0-

dimethylbenzeneacetic acid, 2-
Synonyms [1][3]

(3-lodo-4-ethylphenyl)-2-

methylpropionic acid

Application in Pharmaceutical Synthesis

The primary application of this compound is as a crucial intermediate in the manufacturing of
Alectinib.[1][2] Alectinib is a highly selective and potent inhibitor of anaplastic lymphoma kinase
(ALK), a tyrosine kinase involved in the development and progression of certain types of non-
small cell lung cancer (NSCLC).[2] The synthesis of Alectinib involves the use of 2-(4-Ethyl-3-
iodophenyl)-2-methylpropanoic acid to construct a key part of the final drug molecule.[5][6]
Beyond Alectinib, it is also noted as an intermediate for other anti-tumor drugs such as erlotinib
and neratinib hydrochloride.[1]

Material Safety and Handling

A complete Material Safety Data Sheet (MSDS) for this compound should be obtained from the
supplier. However, based on available information, the following handling and storage
guidelines are recommended:

o Storage: Keep in a dark place, sealed in a dry, well-ventilated area.[7] Recommended
storage temperature is between 2-8°C.[7]
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e Handling: Use personal protective equipment (PPE), including protective gloves, clothing,
and eye/face protection.[8] Avoid breathing dust, fumes, gas, mist, vapors, or spray.[8] Do
not eat, drink, or smoke when using this product.[8]

e First Aid (IF SWALLOWED): Rinse mouth. Do NOT induce vomiting. Immediately call a
POISON CENTER or doctor.[8]

o First Aid (IF ON SKIN): Wash with plenty of water and soap.[8]
o First Aid (IF INHALED): Remove person to fresh air and keep comfortable for breathing.[8]

o First Aid (IF IN EYES): Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do so. Continue rinsing.[8]

Experimental Protocols: Synthesis of 2-(4-Ethyl-3-
iodophenyl)-2-methylpropanoic acid

Several synthetic routes to 2-(4-Ethyl-3-iodophenyl)-2-methylpropanoic acid have been
described. One common method involves the iodination of 2-(4-ethylphenyl)-2-methylpropanoic
acid.

Method 1: lodination with N-lodosuccinimide
This protocol is adapted from documented laboratory procedures.[1]
e Reactants:
o 2-(4-Ethylphenyl)-2-methylpropanoic acid
o N-lodosuccinimide (NIS)
o Acetic acid (solvent)
e Procedure:

o Dissolve 2-(4-Ethylphenyl)-2-methylpropanoic acid in acetic acid in a suitable reaction
vessel.
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Add N-lodosuccinimide to the solution.

[e]

o

Stir the reaction mixture for approximately 2 hours.

[¢]

Monitor the reaction progress by a suitable analytical method (e.g., TLC or HPLC).

[¢]

Upon completion, the product can be isolated and purified using standard techniques such
as extraction and crystallization.

A visual representation of this synthetic workflow is provided below.
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Synthesis Workflow
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Caption: Synthetic workflow for 2-(4-Ethyl-3-iodophenyl)-2-methylpropanoic acid.

Role in Alectinib Synthesis

The conversion of 2-(4-Ethyl-3-iodophenyl)-2-methylpropanoic acid to Alectinib involves a
multi-step process. A patent describes a process where it is reacted with Mono-tert-butyl
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malonate, followed by subsequent reactions to form the core structure of Alectinib.[5]

A simplified logical flow of this multi-step synthesis is illustrated below.

Pathway to Alectinib
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Caption: Simplified pathway from the intermediate to Alectinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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material safety data sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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